Cas no 631869-22-2 (1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI))
631869-22-2 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI)
CAS No:631869-22-2
MF:C9H11NO
MW:149.189742326736
CID:1017783
PubChem ID:11062540
Update Time:2025-04-20
1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI)
- 1-but-3-en-2-ylpyrrole-2-carbaldehyde
- DB-279813
- 631869-22-2
- 1-(But-3-en-2-yl)-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)-
- DTXSID70453741
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- Inchi: 1S/C9H11NO/c1-3-8(2)10-6-4-5-9(10)7-11/h3-8H,1H2,2H3
- InChI Key: CKFHVJUQIHYLPI-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1C(C=C)C
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 22Ų
1H-Pyrrole-2-carboxaldehyde, 1-(1-methyl-2-propenyl)- (9CI) Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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